Cas no 2680773-98-0 (tert-butyl N-(1-cyclopropylbut-3-yn-2-yl)carbamate)

• Product Name: tert-butyl N-(1-cyclopropylbut-3-yn-2-yl)carbamate
• CAS No: 2680773-98-0
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5652923
• PubChem ID: 165913779
• Update Time: 2025-06-07

tert-butyl N-(1-cyclopropylbut-3-yn-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyclopropylbut-3-yn-2-yl)carbamate
• 2680773-98-0
• EN300-28272824

• Inchi： 1S/C12H19NO2/c1-5-10(8-9-6-7-9)13-11(14)15-12(2,3)4/h1,9-10H,6-8H2,2-4H3,(H,13,14)
• InChI Key： YGSPRUXJYDEWTK-UHFFFAOYSA-N
• SMILES： O(C(NC(C#C)CC1CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(1-cyclopropylbut-3-yn-2-yl)carbamate

Introduction to tert-butyl N-(1-cyclopropylbut-3-yn-2-yl)carbamate (CAS No. 2680773-98-0)

Tert-butyl N-(1-cyclopropylbut-3-yn-2-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2680773-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural stability and biological activity. The unique structural features of tert-butyl N-(1-cyclopropylbut-3-yn-2-yl)carbamate, particularly the presence of a tert-butyl group and a cyclopropylbut-3-yn-2-yl moiety, contribute to its distinctive chemical properties and potential therapeutic benefits.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during chemical reactions while maintaining overall molecular integrity. Its bulky nature also enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and bioavailability in drug formulations. On the other hand, the 1-cyclopropylbut-3-yn-2-yl moiety introduces a highly strained cyclopropyl ring and a terminal alkyne functionality, both of which are known to influence electronic properties and reactivity. This combination of structural elements makes tert-butyl N-(1-cyclopropylbut-3-yn-2-yl)carbamate a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in carbamate-based compounds due to their role as intermediates in the synthesis of various bioactive molecules. Carbamates exhibit a broad spectrum of biological activities, including neuroprotective, anti-inflammatory, and anticancer effects. The structural diversity inherent in carbamates allows for the design of molecules with tailored pharmacological properties, making them valuable tools in drug discovery efforts. The specific arrangement of atoms in tert-butyl N-(1-cyclopropylbut-3-yn-2-yl)carbamate may contribute to unique interactions with biological targets, potentially leading to novel therapeutic applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The presence of both the tert-butyl group and the cyclopropylbut-3-yn-2-yl moiety provides multiple points for functionalization, enabling chemists to modify its properties as needed. This flexibility is particularly useful in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity. Additionally, the terminal alkyne functionality can serve as a handle for further chemical transformations, such as cross-coupling reactions, which are widely used in synthetic organic chemistry.

Recent advancements in computational chemistry have facilitated the rapid design and evaluation of novel compounds like tert-butyl N-(1-cyclopropylbut-3-yn-2-yl)carbamate. Molecular modeling techniques allow researchers to predict how a compound will behave biologically before conducting expensive wet-lab experiments. These simulations can help identify promising candidates for further investigation and guide the optimization process. By leveraging computational tools, scientists can accelerate the discovery pipeline and increase the likelihood of success in drug development programs.

The synthesis of tert-butyl N-(1-cyclopropylbut-3-yne)-2-carbamate involves multi-step organic reactions that require careful planning and execution. Key steps typically include the formation of the alkyne moiety followed by carbamate functionalization. The use of palladium-catalyzed cross-coupling reactions can be particularly effective in constructing complex cyclic structures like the cyclopropylbutenone backbone found in this compound. Such reactions provide high selectivity and yield, making them ideal for large-scale synthesis.

Once synthesized, tert-butyl N-(1-cyclopropylethynol)-2-carbamate can be subjected to various analytical techniques to confirm its identity and purity. Nuclear magnetic resonance (NMR) spectroscopy is commonly used to determine molecular structure, while mass spectrometry (MS) provides information about molecular weight and fragmentation patterns. High-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC/MS) can be employed for purification and quantification purposes.

The pharmacological evaluation of tert-butylethoxymethyl carbamate derivative is another critical step in assessing its potential therapeutic value. In vitro assays are often performed first to screen for activity against relevant biological targets such as enzymes or receptors. Compounds that show promising results in these initial tests may then proceed to preclinical studies involving animal models.

In preclinical research, compounds like N-(1-cyclopropylethynol)-2-carbamoyl tert-butoxide are evaluated for their safety profile, pharmacokinetics, and mechanism of action. These studies provide essential data on how a drug behaves within an organism before it can be tested on human subjects. Positive preclinical results can lead to clinical trials involving human patients suffering from various diseases or conditions.

The journey from laboratory discovery to clinical application is long and challenging but holds immense promise for improving human health outcomes worldwide. Compounds like N-(cyclopropylethynol)-carbonitrile carbamate tert-butoxide salt hydrate, including our subject here,tert-butylanilide derivative CAS 2680773 98 0, represent just one example among countless efforts aimed at developing new treatments that address unmet medical needs.

The role played by researchers working at institutions dedicated solely towards scientific advancement cannot be overstated when it comes ensuring future generations benefit from innovations born today’s laboratories tomorrow’s clinics worldwide thanks collaborative work done now across multiple disciplines including organic synthesis medicinal biology computational science regulatory affairs engineering manufacturing marketing communications logistics supply chain management finance administration law enforcement education outreach advocacy policy making journalism public relations etc all working together towards common goal advancing human health